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Compound of Interest

Compound Name: 4-Iodobutanal

Cat. No.: B1206920 Get Quote

An In-depth Technical Guide on the Chemical Properties and Stability of 4-Iodobutanal for

Researchers, Scientists, and Drug Development Professionals.

Introduction
4-Iodobutanal, a member of the haloaldehyde class of organic compounds, is a versatile

bifunctional molecule of significant interest in synthetic chemistry. Its structure, featuring a

reactive aldehyde group and a terminal iodine atom, allows for a wide range of chemical

transformations, making it a valuable intermediate in the synthesis of complex organic

molecules, including pharmaceuticals and radiolabeled compounds. This technical guide

provides a comprehensive overview of the chemical properties, stability, and reactivity of 4-
iodobutanal, with a focus on its applications in research and drug development.

Chemical and Physical Properties
4-Iodobutanal is characterized by the presence of both an electrophilic carbonyl carbon in the

aldehyde functional group and a carbon atom susceptible to nucleophilic attack at the carbon-

iodine bond. This dual reactivity is central to its synthetic utility. While experimentally

determined physical properties are not widely reported, calculated values provide an estimation

of its characteristics.

Table 1: Physicochemical Properties of 4-Iodobutanal
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Property Value Source

CAS Number 77406-93-0 [1]

Molecular Formula C₄H₇IO [1]

Molecular Weight 198.00 g/mol [1]

Appearance Colorless to light yellow liquid [1]

Boiling Point (calculated) 194.372 °C at 760 mmHg [1]

Density (calculated) 1.789 g/cm³ [1]

Solubility Soluble in organic solvents. [1]

Stability and Handling
Stability
Aldehydes, in general, are more reactive and less stable than ketones due to steric and

electronic factors. The presence of an electron-withdrawing iodine atom in 4-iodobutanal can

further influence its stability. While specific stability studies on 4-iodobutanal are not readily

available in the reviewed literature, general principles for handling reactive aldehydes should

be followed. It is anticipated that 4-iodobutanal may be susceptible to oxidation,

polymerization, and degradation under certain conditions.

For rigorous stability assessment, accelerated stability studies are recommended. These

studies would involve exposing the compound to elevated temperatures and humidity to model

degradation kinetics and identify decomposition byproducts, which could be analyzed by

techniques such as gas chromatography-mass spectrometry (GC-MS).

Handling and Storage
Given its reactivity, 4-iodobutanal should be handled with care in a well-ventilated fume hood,

using appropriate personal protective equipment, including gloves and safety glasses. It should

be stored in a cool, dry, and dark place under an inert atmosphere (e.g., nitrogen or argon) to

minimize degradation.

Reactivity and Synthetic Applications
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The bifunctional nature of 4-iodobutanal allows for a diverse range of chemical

transformations, which can be broadly categorized into reactions at the aldehyde group and

reactions at the carbon-iodine bond.

Reactions at the Aldehyde Group
The aldehyde functionality in 4-iodobutanal is a key site for nucleophilic addition and other

characteristic aldehyde reactions.

Chemoselective Reduction: The aldehyde can be selectively reduced to a primary alcohol,

yielding 4-iodobutanol. Common reducing agents for this transformation include sodium

borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄).[1]

Chemoselective Oxidation: Oxidation of the aldehyde group leads to the formation of 4-

iodobutyric acid. Oxidizing agents such as potassium permanganate (KMnO₄) and chromium

trioxide (CrO₃) can be employed for this purpose.[1]

Nucleophilic Addition: The aldehyde is susceptible to attack by various nucleophiles, leading

to the formation of new carbon-carbon and carbon-heteroatom bonds.

Reactions at the Carbon-Iodine Bond
The carbon-iodine bond is the most reactive among halobutanal series due to its lower bond

enthalpy, making the iodine atom an excellent leaving group.[1]

Nucleophilic Substitution: 4-Iodobutanal readily undergoes Sₙ2 reactions where the iodide

ion is displaced by a variety of nucleophiles. This allows for the introduction of diverse

functional groups at the terminal position. Examples include:

Hydroxide ions (OH⁻): Formation of 4-hydroxybutanal.[1]

Cyanide ions (CN⁻): Carbon chain extension to produce 5-oxopentanenitrile.[1]

Ammonia (NH₃): Synthesis of 4-aminobutanal.[1]

Thiols (RSH): Formation of thioethers.[1]

The general scheme for these Sₙ2 reactions is: R-I + Nu⁻ → R-Nu + I⁻
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The reactivity order for haloalkanes in nucleophilic substitution is I > Br > Cl > F.[1]

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis and handling of 4-iodobutanal
are not extensively documented in the readily available literature. However, a general synthetic

approach has been described.

Synthesis of 4-Iodobutanal
One reported method for the synthesis of 4-iodobutanal involves the oxidative ring cleavage of

cyclobutanol derivatives. For instance, the reaction of cyclobutanol with bis-

(pyridine)iodonium(I) tetrafluoroborate under visible light irradiation has been reported to yield

γ-iodobutanal.[1]

A common method for the preparation of aldehydes is the oxidation of primary alcohols.

Therefore, a plausible, though not explicitly detailed, synthesis of 4-iodobutanal would involve

the oxidation of 4-iodobutanol. The Swern oxidation is a mild and efficient method for this

transformation.

Conceptual Workflow for Swern Oxidation of 4-Iodobutanol:
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Caption: Conceptual workflow for the synthesis of 4-iodobutanal via Swern oxidation of 4-

iodobutanol.

Potential Biological Significance and Signaling
Pathways
While 4-iodobutanal is a valuable synthetic intermediate, its direct involvement in specific

biological signaling pathways is not documented in the reviewed scientific literature. However,

its chemical nature as a reactive electrophilic aldehyde suggests potential for interaction with

biological nucleophiles such as proteins and nucleic acids.

Aliphatic aldehydes are known to be reactive electrophilic species that can form covalent

adducts with cellular macromolecules, leading to cellular stress and toxicity.[2] For instance, the

well-studied lipid peroxidation product, 4-hydroxy-2-nonenal (4-HNE), is a signaling molecule

that can modulate various cellular processes through its adduction to proteins.[2]
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Given the structural similarities and the presence of a reactive aldehyde group, it is plausible

that 4-iodobutanal could act as an electrophilic probe to react with nucleophilic amino acid

residues (e.g., cysteine, histidine, lysine) on proteins. Such interactions could potentially

modulate protein function and influence cellular signaling. However, at present, this remains a

hypothesis, and further research, such as proteomics studies, would be required to identify

potential protein targets of 4-iodobutanal and elucidate any subsequent effects on cellular

pathways.

The following diagram illustrates a hypothetical workflow for identifying protein targets of 4-
iodobutanal using a chemical proteomics approach.
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Caption: Hypothetical workflow for identifying protein targets of 4-iodobutanal.

Conclusion
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4-Iodobutanal is a highly versatile and reactive bifunctional molecule with significant potential

in organic synthesis. Its ability to undergo a variety of chemical transformations at both the

aldehyde and the carbon-iodine centers makes it a valuable building block for the construction

of complex molecular architectures. While its direct role in biological signaling pathways has

not been established, its electrophilic nature suggests a potential for interaction with cellular

macromolecules, warranting further investigation. For researchers and drug development

professionals, 4-iodobutanal represents a promising tool for the synthesis of novel compounds

and potentially as a probe to explore biological systems. Further experimental characterization

of its physical properties and detailed optimization of its synthetic protocols will undoubtedly

expand its applications in the future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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